Cas no 392244-91-6 (N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide)

• Product Name: N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• CAS No: 392244-91-6
• MF: C₁₇H₁₅N₃O₂S
• MW: 325.384902238846
• CID: 6529918
• Update Time: 2025-06-11

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide
• 2-phenoxy-N-(5-(o-tolyl)-1,3,4-thiadiazol-2-yl)acetamide
• Acetamide, N-[5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl]-2-phenoxy-

• Inchi： 1S/C17H15N3O2S/c1-12-7-5-6-10-14(12)16-19-20-17(23-16)18-15(21)11-22-13-8-3-2-4-9-13/h2-10H,11H2,1H3,(H,18,20,21)
• InChI Key： NAYMNWFIJNHLJA-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC=C2C)S1)(=O)COC1=CC=CC=C1

Additional information on N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide

Introduction to N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 392244-91-6)

N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide, identified by its CAS number 392244-91-6, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities and therapeutic potential.

The structural framework of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide consists of a thiadiazole core substituted with a 2-methylphenyl group at the 5-position and a phenoxyacetamide moiety at the 2-position. This particular arrangement of functional groups suggests a high degree of chemical complexity and versatility, which may contribute to its pharmacological properties. The presence of both aromatic and heterocyclic rings in its structure enhances its potential interactions with biological targets.

In recent years, there has been a growing interest in thiadiazole derivatives due to their reported activities as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The compound in question, N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide, has been investigated for its potential role in modulating various biological pathways. Specifically, studies have focused on its interaction with enzymes and receptors involved in inflammatory responses and cell signaling.

One of the most compelling aspects of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide is its structural similarity to known bioactive molecules. This similarity has allowed researchers to leverage existing knowledge about related compounds to predict possible mechanisms of action. For instance, the thiadiazole core is known to exhibit inhibitory effects on certain enzymes by binding to their active sites. The phenoxyacetamide moiety may further enhance these interactions by providing additional binding pockets or by participating in hydrogen bonding networks.

The synthesis of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the thiadiazole scaffold through condensation reactions between appropriate precursors. Subsequent functionalization steps introduce the 2-methylphenyl group and the phenoxyacetamide moiety. Each step must be rigorously controlled to avoid side reactions that could compromise the final product's integrity.

The pharmacological evaluation of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide has revealed several promising properties. In vitro studies have demonstrated its ability to inhibit the activity of certain kinases associated with inflammatory diseases. Additionally, preliminary in vivo experiments suggest that it may have therapeutic effects on conditions characterized by excessive inflammation or cell proliferation. These findings make it an attractive candidate for further development as a novel therapeutic agent.

The potential applications of N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide extend beyond anti-inflammatory treatments. Its structural features also make it a viable candidate for use in other therapeutic areas, such as oncology and neurology. Researchers are exploring its interactions with various biological targets to identify new therapeutic opportunities. The compound's ability to modulate multiple pathways simultaneously suggests that it may have broad-spectrum effects that could be beneficial in treating complex diseases.

The development of new pharmaceuticals relies heavily on the availability of high-quality starting materials and intermediates. N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide, with its unique structure and promising properties, represents an important asset for pharmaceutical companies engaged in drug discovery and development. Its synthesis and characterization contribute to the growing library of bioactive molecules that can be used to develop new treatments for various diseases.

In conclusion, N-5-(2-methylphenyl)-1,3,4-thiadiazol-2-yl-2-phenoxyacetamide (CAS No. 392244-91) is a compound with significant potential in pharmaceutical research. Its structural complexity and reported biological activities make it an intriguing candidate for further investigation. As research continues to uncover new applications for thiadiazole derivatives, compounds like this one will play a crucial role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.